Cas no 1565332-96-8 (N-(but-3-yn-1-yl)-3,3,5,5-tetramethylcyclohexan-1-amine)

• Product Name: N-(but-3-yn-1-yl)-3,3,5,5-tetramethylcyclohexan-1-amine
• CAS No: 1565332-96-8
• MF: C₁₄H₂₅N
• MW: 207.355004072189
• CID: 6072781
• PubChem ID: 112682132
• Update Time: 2025-10-25

N-(but-3-yn-1-yl)-3,3,5,5-tetramethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(but-3-yn-1-yl)-3,3,5,5-tetramethylcyclohexan-1-amine
• EN300-1290894
• 1565332-96-8

• Inchi： 1S/C14H25N/c1-6-7-8-15-12-9-13(2,3)11-14(4,5)10-12/h1,12,15H,7-11H2,2-5H3
• InChI Key： DYKSEOQTQIUEBK-UHFFFAOYSA-N
• SMILES： N(CCC#C)C1CC(C)(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 207.198699802g/mol
• Monoisotopic Mass: 207.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Additional information on N-(but-3-yn-1-yl)-3,3,5,5-tetramethylcyclohexan-1-amine

Research Brief on N-(but-3-yn-1-yl)-3,3,5,5-tetramethylcyclohexan-1-amine (CAS: 1565332-96-8)

N-(but-3-yn-1-yl)-3,3,5,5-tetramethylcyclohexan-1-amine (CAS: 1565332-96-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block or intermediate in the synthesis of biologically active molecules. Recent studies have focused on its utility in click chemistry reactions, owing to the presence of the alkyne functional group, which enables efficient conjugation with azide-containing molecules.

The compound's structural motif, featuring a tetramethylcyclohexylamine core, suggests potential interactions with biological targets, such as enzymes or receptors, that recognize rigid, hydrophobic scaffolds. Researchers have investigated its role in the development of novel therapeutics, including kinase inhibitors and GPCR modulators. The alkyne moiety also facilitates its use in bioconjugation strategies, making it a valuable tool for labeling and tracking biomolecules in cellular and in vivo studies.

Recent advancements in the synthesis and application of N-(but-3-yn-1-yl)-3,3,5,5-tetramethylcyclohexan-1-amine have been reported in several high-impact journals. A study published in the Journal of Medicinal Chemistry demonstrated its use as a key intermediate in the synthesis of a new class of selective kinase inhibitors, showing promising activity in preclinical models of cancer. Another study, featured in ACS Chemical Biology, highlighted its role in the development of fluorescent probes for imaging intracellular targets, leveraging its alkyne group for bioorthogonal labeling.

In addition to its applications in drug discovery, this compound has been explored in materials science, particularly in the design of functional polymers and dendrimers. Its rigid cyclohexylamine core and alkyne functionality make it a versatile building block for constructing complex architectures with tailored properties. Researchers have also investigated its potential in catalysis, where it serves as a ligand for transition metal complexes, enhancing reaction efficiency and selectivity.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of N-(but-3-yn-1-yl)-3,3,5,5-tetramethylcyclohexan-1-amine. Recent efforts have focused on optimizing synthetic routes to improve yield and scalability, as well as developing robust analytical methods for quality control. These advancements are critical for ensuring the compound's reliable supply for both academic and industrial research.

Looking ahead, the continued exploration of N-(but-3-yn-1-yl)-3,3,5,5-tetramethylcyclohexan-1-amine is expected to yield further insights into its biological and chemical properties. Its versatility as a synthetic intermediate and its potential in diverse applications underscore its importance in the field. Future research directions may include the development of derivatives with enhanced properties, as well as the integration of this compound into multidisciplinary approaches for addressing complex biomedical challenges.